Cas no 1396846-97-1 (N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide)

• Product Name: N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide
• CAS No: 1396846-97-1
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 5400765
• PubChem ID: 71796316
• Update Time: 2025-05-20

N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-3-((4-methylbenzo[d]thiazol-2-yl)oxy)azetidine-1-carboxamide
• VU0542965-1
• AKOS024547176
• N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide
• F6276-2219
• 1396846-97-1

• Inchi： 1S/C19H19N3O3S/c1-12-5-3-8-16-17(12)21-19(26-16)25-15-10-22(11-15)18(23)20-13-6-4-7-14(9-13)24-2/h3-9,15H,10-11H2,1-2H3,(H,20,23)
• InChI Key： DBXYRXHNMHISSC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C)C=2N=C1OC1CN(C(NC2C=CC=C(C=2)OC)=O)C1

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide

Recent Advances in the Study of N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide (CAS: 1396846-97-1)

The compound N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide (CAS: 1396846-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique azetidine and benzothiazole moieties, has been the subject of several studies aimed at elucidating its mechanism of action, therapeutic potential, and structural optimization. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural characterization of N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the purity and identity of the compound. Additionally, X-ray crystallography has provided insights into its three-dimensional conformation, which is critical for understanding its interactions with biological targets. These structural studies have laid the foundation for further investigations into its pharmacological activities.

One of the key areas of research has been the evaluation of the compound's biological activity. Preliminary in vitro assays have demonstrated its potent inhibitory effects on specific enzymes and receptors implicated in various disease pathways. For instance, studies have shown that N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide exhibits significant activity against certain kinases, making it a potential candidate for the development of kinase inhibitors. Furthermore, its interaction with other molecular targets, such as G-protein-coupled receptors (GPCRs), has been explored, highlighting its versatility as a pharmacological agent.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models of disease have been used to assess its efficacy, safety, and pharmacokinetic properties. Results indicate that N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide has favorable bioavailability and a manageable toxicity profile, supporting its advancement to preclinical development. These findings are particularly encouraging for applications in oncology and inflammatory diseases, where the compound's mechanism of action aligns with unmet medical needs.

Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's pharmacological profile. Modifications to the azetidine and benzothiazole rings, as well as the methoxyphenyl group, have been explored to enhance potency, selectivity, and metabolic stability. These efforts have led to the identification of several derivatives with improved therapeutic indices, paving the way for the development of next-generation drugs based on this scaffold.

In conclusion, N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide (CAS: 1396846-97-1) represents a promising candidate for further drug development. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable asset in the search for novel therapeutics. Ongoing research is expected to uncover additional applications and refine its clinical potential, solidifying its role in the future of medicinal chemistry.